Cas no 1187165-01-0 (2-(4-Bromobenzoyl)-4-methylpyridine)

• Product Name: 2-(4-Bromobenzoyl)-4-methylpyridine
• CAS No: 1187165-01-0
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• MDL: MFCD13152718
• CID: 4684428
• Update Time: 2025-10-28

2-(4-Bromobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzoyl)-4-methylpyridine
• (4-Bromophenyl)(4-methylpyridin-2-yl)methanone

• MDL： MFCD13152718
• Inchi： 1S/C13H10BrNO/c1-9-6-7-15-12(8-9)13(16)10-2-4-11(14)5-3-10/h2-8H,1H3
• InChI Key： UZZQCWGVHLEKFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 30

Additional information on 2-(4-Bromobenzoyl)-4-methylpyridine

2-(4-Bromobenzoyl)-4-methylpyridine: A Comprehensive Overview

The compound CAS No. 1187165-01-0, also known as 2-(4-Bromobenzoyl)-4-methylpyridine, is a fascinating molecule with significant applications in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug design, catalysis, and electronic materials. In this article, we will delve into the synthesis, structure, properties, and applications of this compound, as well as recent advancements in its research.

The molecular structure of 2-(4-Bromobenzoyl)-4-methylpyridine consists of a pyridine ring substituted with a bromobenzoyl group at the 2-position and a methyl group at the 4-position. The bromobenzoyl group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an interesting candidate for studying electron transfer processes and nonlinear optical properties. Recent studies have highlighted its potential as a building block for constructing functional materials with tailored electronic characteristics.

The synthesis of 2-(4-Bromobenzoyl)-4-methylpyridine typically involves a multi-step process, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored various reaction conditions to optimize yield and purity. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to enhance the efficiency of forming the desired product. These advancements have made the synthesis more accessible for large-scale production, paving the way for its application in industrial settings.

In terms of physical properties, 2-(4-Bromobenzoyl)-4-methylpyridine exhibits a high melting point and good thermal stability, making it suitable for applications that require robust materials under elevated temperatures. Its solubility in organic solvents also facilitates its use in solution-based processes, such as dye-sensitized solar cells and organic light-emitting diodes (OLEDs). Recent research has focused on modifying its structure to further enhance its solubility and stability without compromising its electronic properties.

The electronic properties of 2-(4-Bromobenzoyl)-4-methylpyridine are particularly noteworthy. The conjugated system formed by the pyridine ring and the benzoyl group enables strong absorption in the visible region, making it a promising candidate for photovoltaic applications. Studies have demonstrated that incorporating this compound into donor-acceptor frameworks can significantly improve charge separation efficiency, leading to higher power conversion efficiencies in solar cells.

Beyond photovoltaics, 2-(4-Bromobenzoyl)-4-methylpyridine has shown potential in catalysis due to its ability to act as a Lewis acid. Its bromine substituent can coordinate with substrates, facilitating various organic transformations. Recent work has explored its use as a catalyst in asymmetric synthesis, where it has exhibited excellent enantioselectivity in certain reactions. This opens up new avenues for its application in pharmaceutical intermediates and fine chemical synthesis.

In conclusion, CAS No. 1187165-01-0, or 2-(4-Bromobenzoyl)-4-methylpyridine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in future technological innovations. As research continues to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial fields.